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Compound of Interest

1-(3-Bromopropyl)piperidine
Compound Name:
hydrobromide

Cat. No.: B1342162

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring laboratory safety and environmental compliance.
This guide provides a detailed, step-by-step procedure for the safe disposal of 1-(3-
Bromopropyl)piperidine hydrobromide, a compound classified with potential hazards
including skin and eye irritation.[1][2] Adherence to these protocols is crucial for minimizing
risks and maintaining a safe research environment.

Key Safety and Hazard Information

Before handling 1-(3-Bromopropyl)piperidine hydrobromide, it is essential to be aware of its
properties and associated hazards. This information is critical for implementing appropriate
safety measures.
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Property Value

Chemical Formula C8H17Br2N

CAS Number 58689-34-2

Appearance White to Light yellow powder to crystal

Skin irritation (Category 2), Specific target organ
Hazards - .
toxicity — single exposure (Category 3)[1]

Store in a well-ventilated place. Keep container

Storage )
tightly closed and locked up.[2][3]

Personal Protective Equipment (PPE)

When handling 1-(3-Bromopropyl)piperidine hydrobromide, especially during disposal
procedures, the use of appropriate personal protective equipment is mandatory. This includes:

e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety glasses or goggles.
o Lab Coat: A standard laboratory coat.

o Respiratory Protection: Use in a well-ventilated area.[2] If dust formation is likely, a suitable
respirator should be worn.[1]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 1-(3-Bromopropyl)piperidine hydrobromide is to
treat it as hazardous chemical waste. It must be disposed of through an approved waste
disposal plant in accordance with local, state, and federal regulations.[2][3][4] Do not dispose of
this chemical down the drain or in regular trash.

Experimental Protocol: Waste Segregation and Containment

» Waste Identification: Clearly identify the waste as "1-(3-Bromopropyl)piperidine
hydrobromide".
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e Container Selection:

o Use a dedicated, sealable, and chemically compatible waste container. The container
should be clearly labeled as "Hazardous Waste".

o Ensure the container is in good condition, free from leaks or cracks.
e Waste Transfer:

o Carefully transfer the waste solid into the designated hazardous waste container. Avoid
creating dust.

o If dealing with a solution, transfer the liquid waste into a compatible, sealed container.
e Labeling:

o The hazardous waste label must include:

The full chemical name: "1-(3-Bromopropyl)piperidine hydrobromide"

The CAS number: "58689-34-2"

The hazard characteristics (e.g., "Skin Irritant,” "Toxic")

The date of accumulation.

e Temporary Storage:

o Store the sealed and labeled waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area.

o This area should be away from incompatible materials.
» Disposal Request:

o Arrange for pickup by your institution's licensed hazardous waste disposal service. Follow
your organization's specific procedures for requesting a waste pickup.
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Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1-(3-
Bromopropyl)piperidine hydrobromide.
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Caption: Logical workflow for the safe disposal of 1-(3-Bromopropyl)piperidine
hydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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